Cas no 14548-38-0 (6-chloro-2,3-dihydro-1H-inden-1-one)

6-chloro-2,3-dihydro-1H-inden-1-one structure
14548-38-0 structure
Product Name:6-chloro-2,3-dihydro-1H-inden-1-one
CAS No:14548-38-0
MF:C9H7ClO
MW:166.604281663895
MDL:MFCD00956388
CID:49852
PubChem ID:5100705
Update Time:2025-04-18

6-chloro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2,3-dihydroinden-1-one
    • 6-Chloro-2,3-dihydro-1H-inden-1-one
    • 6-Chloro-1-indanone
    • 6-CHLORO-1-INDANONE 96
    • 6-Chlor-hydrindon-(1)
    • 6-Chlor-indan-1-on
    • 6-Chloroindan-1-one
    • 6-Chloro-indan-1-one
    • 6-chloroindanone
    • AC1NNRAF
    • ACMC-209cv5
    • AG-D-89419
    • PubChem13778
    • 6-choroindanone
    • 1H-Inden-1-one, 6-chloro-2,3-dihydro-
    • 6-Chloro-1-indanone, 97+%
    • KSC490E7F
    • SMSGJDOJSQHQIW-UHFFFAOYSA-N
    • TRA0044558
    • RP22949
    • VZ30694
    • PB14192
    • BR
    • AKOS010641411
    • AM20020503
    • J-008117
    • DS-0704
    • SCHEMBL1151032
    • CS-B1314
    • AC-20009
    • SY021488
    • AN-584/43492679
    • EN300-84435
    • 6-Chloro-1-indanone, 96%
    • J-518514
    • FT-0602049
    • FS-2569
    • DTXSID70408317
    • 14548-38-0
    • 6-Chloro-indan-1-one;6-Chloro-1-indanone
    • F9994-0412
    • MFCD00956388
    • DB-017458
    • DTXCID80359169
    • 627-183-5
    • C67167
    • 6-chloro-2,3-dihydro-1H-inden-1-one
    • MDL: MFCD00956388
    • Inchi: 1S/C9H7ClO/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5H,2,4H2
    • InChI Key: SMSGJDOJSQHQIW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(CC2)=O

Computed Properties

  • Exact Mass: 166.01861
  • Monoisotopic Mass: 166.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.312
  • Melting Point: 71-79 °C
  • Boiling Point: 276.1±29.0 °C at 760 mmHg
  • Flash Point: 124.6±15.4 °C
  • Refractive Index: 1.6
  • PSA: 17.07
  • LogP: 2.46890

6-chloro-2,3-dihydro-1H-inden-1-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264; P270; P273; P301+P312; P330; P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22
  • Safety Instruction: H302
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • HazardClass:IRRITANT
  • Storage Condition:Store at room temperature

6-chloro-2,3-dihydro-1H-inden-1-one Pricemore >>

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